molecular formula C8H8N2 B8738764 2-(Pyridin-2-YL)propanenitrile

2-(Pyridin-2-YL)propanenitrile

Cat. No.: B8738764
M. Wt: 132.16 g/mol
InChI Key: QIFCCMQWTPKAJU-UHFFFAOYSA-N
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Description

2-(Pyridin-2-YL)propanenitrile is a useful research compound. Its molecular formula is C8H8N2 and its molecular weight is 132.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8N2

Molecular Weight

132.16 g/mol

IUPAC Name

2-pyridin-2-ylpropanenitrile

InChI

InChI=1S/C8H8N2/c1-7(6-9)8-4-2-3-5-10-8/h2-5,7H,1H3

InChI Key

QIFCCMQWTPKAJU-UHFFFAOYSA-N

Canonical SMILES

CC(C#N)C1=CC=CC=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a dried flask under nitrogen was added dimethyl sulphoxide (100 ml) and tosmic (20.95 g, 107.3 mmol). The reaction mixture was cooled to 0° C. before potassium t-butoxide (33.35° g, 297.1 mmol) was added. After 5 min, methanol (3.7 ml) was added followed by 1-(2-pyridinyl)ethanone (10 g, 32.5 mmol) and the reaction mixture was stirred at room temperature for 18 h. The reaction mixture was poured in brine:hexane:ethyl acetate (50:25:25). The organic extracts were dried (Na2SO4) and concentrated in vacuo to yield a crude oil. The oil was purified by flash chromatography eluting with ethyl acetate:hexane (3:7) to give the title compound as a brown solid (8.26 g, 76%).
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
20.95 g
Type
reactant
Reaction Step One
Quantity
297.1 mmol
Type
reactant
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three
Name
brine hexane ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
3.7 mL
Type
solvent
Reaction Step Five
Yield
76%

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